Cas no 1706458-91-4 (6-(3-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 6-(3-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 1706458-91-4
• MF: C₁₆H₁₆BrN₅
• MW: 358.235741615295
• CID: 5220224
• Update Time: 2025-05-21

6-(3-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-(3-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C16H16BrN5/c17-13-3-1-2-12(10-13)14-4-5-15-19-20-16(22(15)21-14)11-6-8-18-9-7-11/h1-5,10-11,18H,6-9H2
• InChI Key： DJHPLIMATHSSAJ-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CCNCC3)N1N=C(C1=CC=CC(Br)=C1)C=C2

Additional information on 6-(3-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine

Comprehensive Overview of 6-(3-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 1706458-91-4)

The compound 6-(3-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 1706458-91-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the triazolo[4,3-b]pyridazine core and the 3-bromo-phenyl substituent, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or a ligand for G-protein-coupled receptors (GPCRs), given the growing demand for targeted therapies in oncology and neurology.

In recent years, the scientific community has focused on heterocyclic compounds like 6-(3-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine due to their versatility in medicinal chemistry. The piperidin-4-yl moiety, for instance, is a common pharmacophore found in many FDA-approved drugs, enhancing bioavailability and binding affinity. This compound's bromophenyl group also offers opportunities for further derivatization via cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven research platforms.

The rise of AI-assisted drug design has further amplified interest in such molecules. Computational tools like molecular docking and QSAR modeling are often used to predict the bioactivity of 6-(3-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine, addressing common user queries like "how to optimize triazolopyridazine derivatives for better pharmacokinetics." Additionally, its CAS No. 1706458-91-4 is frequently cited in patent literature, reflecting its commercial potential in biopharmaceutical innovation.

From a synthetic chemistry perspective, the compound's [1,2,4]triazolo[4,3-b]pyridazine scaffold is notable for its stability and electronic properties, making it suitable for fluorescence-based probes—a trending topic in diagnostic imaging. Researchers exploring "small-molecule sensors for cellular imaging" often encounter this structural motif. The 3-bromo-phenyl substitution also aligns with current interests in halogen bonding interactions, a key area in crystal engineering and supramolecular chemistry.

Environmental and regulatory considerations are equally critical. While 6-(3-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine is not classified as hazardous, its synthesis often involves green chemistry principles to minimize waste. This aligns with the broader industry shift toward sustainable practices, a hot topic in SEO-optimized scientific content. Users frequently search for "eco-friendly synthetic routes for brominated heterocycles," underscoring the need for detailed technical discussions.

In summary, 6-(3-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 1706458-91-4) represents a multifaceted compound with applications spanning drug development, materials science, and diagnostics. Its structural complexity and relevance to cutting-edge research themes ensure its continued prominence in both academic and industrial settings.